N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C16H12ClFN2O4S2/c1-24-12-7-6-11(17)15-14(12)20-16(25-15)19-13(21)8-26(22,23)10-4-2-9(18)3-5-10/h2-7H,8H2,1H3,(H,19,20,21)
• InChI Key: BQTOQKFSPPBUKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H12ClFN2O4S2
• Molecular Weight: 414.9 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide, commonly referred to as CMFDA, is a chemical compound used in scientific research. It is a fluorescent probe that is used to label cells and track their movement and behavior.

Mechanism of Action

CMFDA enters cells and is converted to its fluorescent form by intracellular esterases. The fluorescent form of CMFDA is retained within the cell and can be visualized using fluorescence microscopy. The fluorescent signal produced by CMFDA is stable and long-lasting, making it an ideal probe for long-term tracking of cells.
Biochemical and Physiological Effects:
CMFDA has no known biochemical or physiological effects on cells. It is non-toxic and does not interfere with normal cellular processes. Its only effect is to label cells for tracking and imaging studies.

Advantages and Limitations for Lab Experiments

One advantage of CMFDA is its stability and long-lasting fluorescence signal. This makes it ideal for long-term tracking studies. Another advantage is its non-toxicity and lack of interference with cellular processes. However, one limitation of CMFDA is its specificity. It labels all cells indiscriminately, making it difficult to distinguish between different cell types. Additionally, CMFDA is not suitable for in vivo studies that require deep tissue imaging.

Future Directions

There are several future directions for research involving CMFDA. One area of interest is the development of more specific cell labeling probes. These probes would allow for the selective labeling of specific cell types, making it easier to track and study their behavior. Another area of interest is the development of probes that can be used for deep tissue imaging. This would allow for in vivo studies of cell behavior in organs and tissues. Finally, there is interest in developing probes that can be used to track the movement and behavior of cells in real-time, allowing for a better understanding of cellular processes.

Synthesis Methods

The synthesis of CMFDA involves several steps. First, 7-chloro-4-methoxybenzo[d]thiazole is reacted with 2-bromoacetamide to form 2-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)acetamide. This intermediate is then reacted with 4-fluorobenzenesulfonyl chloride to form the final product, CMFDA. The synthesis of CMFDA is a multi-step process that requires careful attention to detail to ensure high yields and purity.

Scientific Research Applications

CMFDA is used extensively in scientific research to label cells and track their movement and behavior. It is commonly used in studies of cell migration, proliferation, and differentiation. CMFDA is also used to label cells for in vivo imaging studies. Its fluorescence properties make it an ideal probe for tracking cells in real-time.